Agn-PC-00baxa

• CAS No.: 427375-39-1
• Molecular Formula: C29H24O2
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 1-[4-[(4-acetylphenyl)-diphenylmethyl]phenyl]ethanone
• InChI: InChI=1S/C29H24O2/c1-21(30)23-13-17-27(18-14-23)29(25-9-5-3-6-10-25,26-11-7-4-8-12-26)28-19-15-24(16-20-28)22(2)31/h3-20H,1-2H3
• InChI Key: JEXAPJMRNPSRHW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=C(C=C4)C(=O)C

Description

Agn-PC-00baxa is a chemical compound that has garnered significant interest in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Agn-PC-00baxa typically involves a series of well-defined chemical reactions. One common method includes the use of specific reagents under controlled conditions to ensure the purity and yield of the compound. The reaction conditions often involve precise temperature control, pH adjustments, and the use of catalysts to facilitate the reaction.

Industrial Production Methods: In an industrial setting, the production of this compound is scaled up using large reactors and automated systems to maintain consistency and efficiency. The process involves continuous monitoring and adjustments to optimize the reaction conditions, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: Agn-PC-00baxa undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are crucial for modifying the compound’s properties and enhancing its applicability in different fields.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include strong oxidizing agents, reducing agents, and nucleophiles. The reaction conditions often require specific solvents, temperature control, and sometimes the presence of a catalyst to drive the reaction to completion.

Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For instance, oxidation reactions may yield oxidized derivatives, while substitution reactions can introduce new functional groups into the compound.

Scientific Research Applications

Agn-PC-00baxa has a wide range of applications in scientific research. In chemistry, it is used as a reagent and catalyst in various reactions. In biology, it has been studied for its potential role in cellular processes and as a tool for probing biological systems. In medicine, this compound is being explored for its therapeutic potential, particularly in the treatment of certain diseases. Industrially, it is used in the production of advanced materials and as a component in various manufacturing processes.

Mechanism of Action

The mechanism of action of Agn-PC-00baxa involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, thereby modulating their activity. This interaction can lead to various biological outcomes, depending on the context and the specific pathways involved.

Comparison with Similar Compounds

Agn-PC-00baxa can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include AGN-PC-0CUK9P and AGN-201904 . These compounds share certain structural features with this compound but differ in their specific properties and applications. This compound stands out due to its unique reactivity and stability, making it a valuable compound for various scientific and industrial applications.